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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596 Get Quote

An In-depth Technical Guide to the Melting Point and Thermal Stability of Diphenyl
Terephthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and thermal

stability of diphenyl terephthalate (DPT), a key compound in polymer science and material

research. This document details its physical properties, thermal characteristics, and the

experimental protocols used for their determination.

Introduction to Diphenyl Terephthalate
Diphenyl terephthalate (CAS No: 1539-04-4) is an organic compound with the chemical

formula C₂₀H₁₄O₄.[1][2] It is the diphenyl ester of terephthalic acid. DPT serves as a crucial

precursor and model compound in the synthesis and study of aromatic polyesters, such as

polyethylene terephthalate (PET) and polybutylene terephthalate (PBT).[3] Its rigid

terephthalate core and aromatic end groups make it an important molecule for research in

polymer science, liquid crystalline polymers, and crystal engineering.[3]

Physicochemical Properties
A summary of the key physicochemical properties of diphenyl terephthalate is presented

below.
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Property Value Reference

CAS Number 1539-04-4 [1][2][3][4]

Molecular Formula C₂₀H₁₄O₄ [1][2]

Molecular Weight 318.32 g/mol [1][2][3][4]

Appearance White odorless powder [1]

Melting Point 197-199 °C [3][4]

Boiling Point
496.6 °C at 760 mmHg

(Predicted)
[4]

InChI Key
HPGJOUYGWKFYQW-

UHFFFAOYSA-N
[2][3]

Melting Point Determination
The melting point of diphenyl terephthalate is consistently reported in the range of 197–199

°C.[3][4] This high melting point is advantageous for polymerization processes that are

conducted at elevated temperatures, contributing to the formation of thermally stable polymers.

[3]

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique used to determine the melting

point and other thermal transitions of a material. The method involves measuring the difference

in heat flow required to increase the temperature of a sample and a reference as a function of

temperature.

Objective: To determine the melting temperature (Tₘ) of diphenyl terephthalate.

Apparatus:

Differential Scanning Calorimeter

Aluminum or hermetically sealed sample pans and lids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-terephthalate
https://webbook.nist.gov/cgi/inchi?ID=C1539044&Mask=80
https://www.benchchem.com/product/b044596
https://m.chemicalbook.com/ProductChemicalPropertiesCB8492063_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-terephthalate
https://webbook.nist.gov/cgi/inchi?ID=C1539044&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-terephthalate
https://webbook.nist.gov/cgi/inchi?ID=C1539044&Mask=80
https://www.benchchem.com/product/b044596
https://m.chemicalbook.com/ProductChemicalPropertiesCB8492063_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-terephthalate
https://www.benchchem.com/product/b044596
https://m.chemicalbook.com/ProductChemicalPropertiesCB8492063_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8492063_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C1539044&Mask=80
https://www.benchchem.com/product/b044596
https://www.benchchem.com/product/b044596?utm_src=pdf-body
https://www.benchchem.com/product/b044596
https://m.chemicalbook.com/ProductChemicalPropertiesCB8492063_EN.htm
https://www.benchchem.com/product/b044596
https://www.benchchem.com/product/b044596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbalance

Inert gas supply (e.g., Nitrogen)

Procedure:

Sample Preparation: Accurately weigh 3-5 mg of diphenyl terephthalate powder into an

aluminum DSC pan.

Encapsulation: Crimp the lid onto the pan to encapsulate the sample. Prepare an empty,

sealed pan to be used as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell

with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a

controlled atmosphere.

Thermal Program:

Equilibrate the cell at a temperature well below the expected melting point (e.g., 30 °C).

Ramp the temperature at a controlled heating rate, typically 10 °C/min, to a temperature

significantly above the melting point (e.g., 220 °C).[5][6]

Hold the sample at this temperature for a few minutes to ensure complete melting.

Cool the sample back to the starting temperature at a controlled rate.

A second heating scan is often performed to analyze the thermal history of the material.

Data Analysis: The melting point is determined from the resulting thermogram as the onset

temperature or the peak temperature of the endothermic melting event.

Thermal Stability Assessment
Diphenyl terephthalate exhibits high thermal stability, which is a critical property for its

application in high-temperature polymer synthesis. The synthesis of DPT itself is often carried

out at temperatures between 250°C and 300°C, indicating its stability within this range.[3][7]
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Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric Analysis (TGA) is used to measure the change in mass of a sample as a

function of temperature or time in a controlled atmosphere. It is the standard method for

evaluating the thermal stability and decomposition profile of materials.[8]

Objective: To determine the onset temperature of decomposition for diphenyl terephthalate.

Apparatus:

Thermogravimetric Analyzer

Sample pans (e.g., ceramic or platinum)

Microbalance

Inert or reactive gas supply (e.g., Nitrogen, Air)

Procedure:

Sample Preparation: Place a small, accurately weighed amount (5-10 mg) of diphenyl
terephthalate into a TGA sample pan.

Instrument Setup: Position the sample pan in the TGA furnace. Purge the system with the

desired gas (typically nitrogen for decomposition studies) at a constant flow rate.

Thermal Program:

Heat the sample from ambient temperature to a high temperature (e.g., 600 °C or higher)

at a constant heating rate (e.g., 10 or 20 °C/min).[9]

Data Analysis:

A TGA thermogram is generated, plotting mass loss (%) versus temperature (°C).

The onset of decomposition is identified as the temperature at which significant mass loss

begins.
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The derivative of the TGA curve (DTG curve) can be plotted to find the temperature of the

maximum rate of mass loss, which is a key indicator of thermal stability.[8]

Visualized Workflows
Synthesis of Diphenyl Terephthalate
A common and efficient method for synthesizing diphenyl terephthalate is through the direct

esterification of terephthalic acid with diphenyl carbonate, catalyzed by stannous oxide (SnO).

[3][7] The process is typically conducted at temperatures between 250°C and 300°C.[7]
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Caption: Workflow for the synthesis of diphenyl terephthalate.

Thermal Analysis Experimental Workflow
The characterization of diphenyl terephthalate's thermal properties involves a logical workflow

utilizing DSC and TGA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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